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Introduction and Principle
Nick translation is a robust enzymatic method for labeling DNA probes to a high specific

activity. The technique relies on the concerted action of two enzymes: DNase I and E. coli DNA

Polymerase I[1][2]. DNase I introduces random single-stranded breaks, or "nicks," into the

phosphodiester backbone of a double-stranded DNA template[3][4]. DNA Polymerase I then

binds to these nicks and sequentially adds new nucleotides to the 3'-hydroxyl terminus.

Concurrently, its inherent 5'→3' exonuclease activity removes the existing nucleotides

downstream of the nick[4]. This process effectively "translates" the nick along the DNA strand,

replacing the original nucleotides with a new strand containing labeled precursors[1].

By substituting standard deoxythymidine triphosphate (dTTP) in the reaction mix with

Tetramethylrhodamine-5-dUTP (TMR-dUTP), the newly synthesized DNA strand becomes

fluorescently labeled[5][6]. The resulting red-fluorescent DNA probes are highly effective for

various molecular biology applications, most notably for Fluorescence In Situ Hybridization

(FISH) to detect specific gene sequences on chromosomes or in interphase nuclei[5][7].

Probes generated by this method are typically between 200 and 500 base pairs, an optimal

size for penetrating cellular structures and hybridizing to target sequences[5][8].
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Start: Template DNA
 & Reagents

1. Reaction Setup on Ice
(Combine Buffer, dNTPs, TMR-dUTP,

Template DNA, Enzyme Mix)

2. Incubation
15°C for 90-120 min

3. Stop Reaction
Add EDTA, Heat to 65°C

4. Quality Control
(Agarose Gel Electrophoresis)

5. Purification
(Spin Column or

Ethanol Precipitation)

Probe size 200-500 bp

End: Purified TMR-labeled
DNA Probe

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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